Cas no 651292-03-4 (L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-)
651292-03-4 structure
Product Name:L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-
CAS No:651292-03-4
MF:C26H46N8O9
MW:614.691646099091
CID:406773
PubChem ID:71377034
Update Time:2025-04-19
L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-
- (2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-methylbutanoyl]amino]acetyl]amino]acetyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoic acid
- 651292-03-4
- DTXSID10799695
- L-Asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-L-valine
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- Inchi: 1S/C26H46N8O9/c1-11(2)19(33-23(39)15(27)8-16(28)35)24(40)30-9-17(36)29-10-18(37)31-14(7)22(38)32-20(12(3)4)25(41)34-21(13(5)6)26(42)43/h11-15,19-21H,8-10,27H2,1-7H3,(H2,28,35)(H,29,36)(H,30,40)(H,31,37)(H,32,38)(H,33,39)(H,34,41)(H,42,43)/t14-,15-,19-,20-,21-/m0/s1
- InChI Key: PUUNMSNESAGJFQ-GAMLAWPCSA-N
- SMILES: O=C([C@H](C(C)C)NC([C@H](C)NC(CNC(CNC([C@H](C(C)C)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)N[C@H](C(=O)O)C(C)C
Computed Properties
- Exact Mass: 614.33908
- Monoisotopic Mass: 614.33877507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 43
- Rotatable Bond Count: 18
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 281Ų
Experimental Properties
- PSA: 281.01
L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
651292-03-4 (L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-) Related Products
- 3303-34-2(L-Alanyl-L-leucine)
- 1999-42-4(DL-Alanyl-DL-leucine)
- 13588-95-9(H-Leu-val-OH)
- 183449-57-2(L-Alanine,5-oxo-L-prolyl-L-phenylalanyl-L-arginyl-L-histidyl-L-a-aspartyl-L-serylglycyl-L-tyrosyl-L-a-glutamyl-L-valyl-L-histidyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-L-alanyl-L-a-glutamyl-L-a-aspartyl-L-valylglycyl-L-seryl-L-asparaginyl-L-lysylglycyl-L-alanyl-L-isoleucyl-L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucyl-)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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